Cas no 190067-61-9 (2-tert-butylbenzofuran-5-carboxylic acid)
2-tert-butylbenzofuran-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-tert-butylbenzofuran-5-carboxylic acid
- 2-tert-Butyl-benzofuran-5-carboxylic acid
- 190067-61-9
- SCHEMBL977779
- CS-0358900
- 5-Benzofurancarboxylic acid, 2-(1,1-dimethylethyl)-
- TS-00480
- 2-(tert-Butyl)benzofuran-5-carboxylicacid
- AKOS024088804
- MFCD16658636
- AS-6327
- DB-314371
- 2-tert-Butyl-1-benzofuran-5-carboxylic acid
- 2-(tert-Butyl)benzofuran-5-carboxylic acid
-
- MDL: MFCD16658636
- Inchi: 1S/C13H14O3/c1-13(2,3)11-7-9-6-8(12(14)15)4-5-10(9)16-11/h4-7H,1-3H3,(H,14,15)
- InChI Key: IEFNWBGIVYUJAM-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C(=O)O)=CC=2C=C1C(C)(C)C
Computed Properties
- Exact Mass: 218.094294304Da
- Monoisotopic Mass: 218.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 50.4Ų
2-tert-butylbenzofuran-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM512842-1g |
2-(tert-Butyl)benzofuran-5-carboxylic acid |
190067-61-9 | 97% | 1g |
$262 | 2023-02-17 | |
| abcr | AB470242-500 mg |
2-tert-Butyl-benzofuran-5-carboxylic acid |
190067-61-9 | 500MG |
€292.10 | 2023-07-18 | ||
| abcr | AB470242-1 g |
2-tert-Butyl-benzofuran-5-carboxylic acid |
190067-61-9 | 1g |
€431.30 | 2023-07-18 | ||
| abcr | AB470242-500mg |
2-tert-Butyl-benzofuran-5-carboxylic acid; . |
190067-61-9 | 500mg |
€292.10 | 2025-04-20 | ||
| abcr | AB470242-1g |
2-tert-Butyl-benzofuran-5-carboxylic acid; . |
190067-61-9 | 1g |
€431.30 | 2025-04-20 | ||
| abcr | AB470242-5g |
2-tert-Butyl-benzofuran-5-carboxylic acid; . |
190067-61-9 | 5g |
€1228.60 | 2025-04-20 | ||
| Ambeed | A358052-1g |
2-(tert-Butyl)benzofuran-5-carboxylic acid |
190067-61-9 | 97% | 1g |
$265.0 | 2024-07-28 |
2-tert-butylbenzofuran-5-carboxylic acid Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on 2-tert-butylbenzofuran-5-carboxylic acid
Comprehensive Guide to 2-tert-butylbenzofuran-5-carboxylic acid (CAS No. 190067-61-9): Properties, Applications, and Market Insights
2-tert-butylbenzofuran-5-carboxylic acid (CAS No. 190067-61-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This benzofuran derivative is characterized by its unique molecular structure, which includes a tert-butyl group and a carboxylic acid functional group. These structural features contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.
The compound's CAS number 190067-61-9 is a critical identifier for researchers and manufacturers seeking high-purity samples. As a benzofuran-based carboxylic acid, it exhibits moderate solubility in organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), while being less soluble in water. This solubility profile makes it particularly useful in organic synthesis and formulation development.
One of the most common questions researchers ask about 2-tert-butylbenzofuran-5-carboxylic acid is regarding its synthetic applications. Current trends in medicinal chemistry show increasing interest in benzofuran derivatives as potential scaffolds for drug development. The tert-butyl group in this compound enhances its lipophilicity, which can improve membrane permeability in biological systems - a crucial factor in pharmaceutical applications.
In material science, CAS 190067-61-9 has shown promise as a building block for advanced polymers. The benzofuran core provides thermal stability, while the carboxylic acid group offers a reactive site for further modifications. Recent studies have explored its potential in creating novel materials with specific optical or electronic properties.
The global market for 2-tert-butylbenzofuran-5-carboxylic acid has seen steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Manufacturers often highlight its high purity (typically ≥98%) and consistent quality as key selling points. With increasing demand for benzofuran derivatives in research and development, this compound has become more widely available from chemical suppliers worldwide.
From a safety perspective, while 190067-61-9 is not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed. The compound's Material Safety Data Sheet (MSDS) provides detailed information about storage conditions (typically room temperature in a dry environment) and handling precautions.
Analytical characterization of 2-tert-butylbenzofuran-5-carboxylic acid typically involves techniques such as HPLC for purity analysis, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. These quality control measures ensure the compound meets the stringent requirements of research and industrial applications.
Emerging research directions for CAS 190067-61-9 include its potential as a ligand in catalytic systems and its use in the development of fluorescent probes. The compound's structural versatility allows for various modifications, making it a valuable tool for scientists working in diverse fields of chemical research.
For researchers considering working with 2-tert-butylbenzofuran-5-carboxylic acid, it's important to note that its carboxylic acid group enables easy derivatization. Common reactions include esterification, amide formation, and reduction to the corresponding alcohol. These transformations significantly expand the compound's utility in synthetic chemistry.
In terms of regulatory status, 190067-61-9 is not currently subject to significant restrictions in most jurisdictions. However, as with all chemical substances, users should stay informed about evolving regulations, particularly in pharmaceutical applications where purity standards are continually being refined.
The future outlook for 2-tert-butylbenzofuran-5-carboxylic acid appears promising, with potential applications in drug discovery, materials science, and specialty chemicals. As research into benzofuran chemistry continues to advance, this compound is likely to find even broader utility in scientific and industrial applications.
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